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Compound of Interest

Compound Name: Isoamyl angelate

Cat. No.: B085175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of isoamyl
angelate as a reference standard in analytical chemistry. This document is intended to guide

researchers in the accurate quantification and identification of isoamyl angelate in various

matrices, particularly in the context of natural product analysis and quality control.

Introduction
Isoamyl angelate ((Z)-3-methylbutyl 2-methylbut-2-enoate) is a naturally occurring ester found

as a major constituent in Roman chamomile (Chamaemelum nobile) essential oil, contributing

to its characteristic sweet, fruity, and slightly herbaceous aroma.[1][2] Its presence and

concentration are key markers for the quality and authenticity of chamomile extracts.[3]

Furthermore, studies have identified isoamyl angelate as a bioactive compound, exhibiting

properties such as promoting ambulation in animal models, which suggests its potential

relevance in the study of natural products with psychostimulant-like effects.[2]

The availability of high-purity isoamyl angelate (>99.0% as determined by Gas

Chromatography) allows for its use as a certified reference standard for the development and

validation of analytical methods.[4][5][6] Such standards are crucial for ensuring the accuracy,

precision, and reliability of analytical data in research, drug development, and quality control

settings.
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Physicochemical and Spectroscopic Data
Accurate characterization of an analytical standard is fundamental to its application. The

following tables summarize the key physicochemical and spectroscopic properties of isoamyl
angelate.

Table 1: Physicochemical Properties of Isoamyl Angelate

Property Value Reference(s)

Chemical Name
(Z)-3-methylbutyl 2-methylbut-

2-enoate
[4]

Synonyms

Angelic Acid Isoamyl Ester,

Isoamyl (Z)-2-Methyl-2-

butenoate

[4]

CAS Number 10482-55-0 [7]

Molecular Formula C₁₀H₁₈O₂ [7]

Molecular Weight 170.25 g/mol [7]

Appearance
Colorless to almost colorless

clear liquid
[4]

Boiling Point 201 °C (lit.) [6]

Purity (by GC) >99.0% [4]

Storage

Room temperature, in a cool,

dark place (<15°C

recommended)

[4]

Table 2: Representative Certificate of Analysis Data for Isoamyl Angelate Analytical Standard
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Test Specification Result

Appearance
Colorless to almost colorless

clear liquid
Conforms

Identity (IR)
Conforms to reference

spectrum
Conforms

Purity (GC-FID) ≥ 99.0% 99.8%

Water Content (Karl Fischer) ≤ 0.1% 0.05%

Residue on Evaporation ≤ 0.05% < 0.01%

Date of Analysis - [Date]

Retest Date - [Date + 2 years]

Experimental Protocols
The following protocols provide detailed methodologies for the use of isoamyl angelate as an

analytical standard for quantification by Gas Chromatography with Flame Ionization Detection

(GC-FID) and for identification by Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Quantitative Analysis of Isoamyl Angelate by
GC-FID
This protocol describes a validated method for the quantification of isoamyl angelate in a

sample matrix, such as an essential oil extract.

3.1.1 Materials and Reagents

Isoamyl Angelate analytical standard (≥99.0% purity)

Internal Standard (IS), e.g., n-Tetradecane or another suitable, non-interfering compound

Solvent: Hexane or Ethyl Acetate (GC grade)

Volumetric flasks (Class A)
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Micropipettes

3.1.2 Preparation of Standard Solutions

Stock Standard Solution of Isoamyl Angelate (1000 µg/mL): Accurately weigh approximately

10 mg of isoamyl angelate standard into a 10 mL volumetric flask. Dissolve and dilute to

volume with the chosen solvent.

Stock Internal Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the

internal standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the same

solvent.

Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the

stock standard solution to achieve a concentration range that brackets the expected

concentration of isoamyl angelate in the samples (e.g., 1, 5, 10, 25, 50, 100 µg/mL). Add a

constant concentration of the internal standard to each calibration standard (e.g., 20 µg/mL).

3.1.3 Sample Preparation

Accurately weigh a known amount of the sample (e.g., essential oil) and dissolve it in a

known volume of the solvent.

Dilute the sample solution as necessary to bring the concentration of isoamyl angelate
within the calibration range.

Add the same constant concentration of the internal standard as used in the calibration

standards to the diluted sample solution.

3.1.4 GC-FID Operating Conditions

Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar

capillary column.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

Injector Temperature: 250°C.

Injection Volume: 1 µL (split or splitless, depending on concentration).
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Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 5°C/min to 240°C.

Hold at 240°C for 5 minutes.

Detector Temperature: 280°C.

3.1.5 Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of isoamyl angelate to

the peak area of the internal standard against the concentration of isoamyl angelate for the

calibration standards.

Perform a linear regression analysis on the calibration curve.

Calculate the concentration of isoamyl angelate in the sample by determining the peak area

ratio in the sample chromatogram and using the equation of the calibration curve.

Protocol 2: Identification of Isoamyl Angelate by GC-MS
This protocol is for the qualitative identification of isoamyl angelate in a sample.

3.2.1 Materials and Reagents

Same as in Protocol 3.1.

3.2.2 Preparation of Solutions

Prepare a standard solution of isoamyl angelate (e.g., 10 µg/mL) in the chosen solvent.

Prepare the sample solution as described in Protocol 3.1.3 (without the internal standard if

only qualitative analysis is required).

3.2.3 GC-MS Operating Conditions

GC Conditions: Same as in Protocol 3.1.4.
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MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-300.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Solvent Delay: 3 minutes.

3.2.4 Data Analysis

Inject the isoamyl angelate standard and acquire its retention time and mass spectrum.

Inject the sample solution.

Compare the retention time of the peak of interest in the sample chromatogram with that of

the isoamyl angelate standard.

Compare the mass spectrum of the peak of interest in the sample with the mass spectrum of

the isoamyl angelate standard and with a reference library (e.g., NIST).

Stability and Storage
To ensure the integrity of the isoamyl angelate analytical standard, proper storage and

handling are essential.

Table 3: Stability and Storage Recommendations
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Parameter Recommendation

Storage of Neat Standard

Store at room temperature in a cool, dark, and

dry place. For long-term storage, refrigeration

(<15°C) is recommended.[4]

Storage of Stock Solutions
Store in tightly sealed vials at 2-8°C. Protect

from light.

Short-term Stability of Working Solutions Prepare fresh daily.

Long-term Stability

A formal stability study should be conducted

under the intended storage conditions to

establish a retest date.

Application in Drug Development
While not a drug candidate itself, isoamyl angelate serves as a critical tool in the drug

development pipeline, particularly in the field of pharmacognosy and natural product-based

drug discovery.

Quality Control of Raw Materials: As a key component of Roman chamomile, isoamyl
angelate is used as a marker for the identification and quality assessment of plant material

and its extracts used in herbal medicinal products.

Bioactivity-Guided Fractionation: In the search for new active pharmaceutical ingredients

from natural sources, isoamyl angelate can be used as a standard to track the active

principle during the fractionation of plant extracts.[2]

Authentication of Herbal Products: The presence and quantity of isoamyl angelate can help

in the authentication of Roman chamomile products and the detection of adulteration.

Visualizations
The following diagrams illustrate the workflows for the analytical protocols described.
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Figure 1. Workflow for Quantitative Analysis by GC-FID.
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Solution Preparation
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Figure 2. Workflow for Identification by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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